Cas no 1211514-54-3 (methyl 3-(chloromethyl)-4-fluorobenzoate)

• Product Name: methyl 3-(chloromethyl)-4-fluorobenzoate
• CAS No: 1211514-54-3
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• CID: 4577974
• PubChem ID: 54775537
• Update Time: 2024-03-01

methyl 3-(chloromethyl)-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-4-fluorobenzoate
• methyl 3-(chloromethyl)-4-fluorobenzoate

• Inchi： 1S/C9H8ClFO2/c1-13-9(12)6-2-3-8(11)7(4-6)5-10/h2-4H,5H2,1H3
• InChI Key： NLQDFKNBCFHDMM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(F)C(CCl)=C1

Computed Properties

• Exact Mass: 202.0196853g/mol
• Monoisotopic Mass: 202.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų